2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide

• IUPAC Name: 2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H18N4O3/c1-12-6-3-4-8-16(12)24-18-14(7-5-9-19-18)11-20-17(23)10-15-13(2)21-25-22-15/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key: BJNNQLIHWMIPDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)CC3=NON=C3C
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide is a complex organic compound that belongs to the class of oxadiazoles Oxadiazoles are heterocyclic compounds containing an oxygen and two nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide typically involves multiple steps, starting from readily available precursors One common method involves the cyclization of appropriate hydrazides with carboxylic acids or their derivatives under acidic or basic conditions to form the oxadiazole ring

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates. Purification steps such as recrystallization or chromatography would be employed to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: Nucleophilic or electrophilic substitution reactions can be used to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or organometallic compounds (e.g., Grignard reagents) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of biological processes and as a potential therapeutic agent.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Oxadiazole-derived polynitro energetic compounds: These compounds share the oxadiazole core but differ in their functional groups and applications.

2-Ethoxy-1-((2’-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid: Another oxadiazole derivative with different substituents and properties.

Uniqueness

2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other oxadiazole derivatives may not be suitable.